(1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine hydrochloride
Overview
Description
“(1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine hydrochloride” is a chemical compound with the empirical formula C12H17NO2 · HCl . Its molecular weight is 243.73 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string for this compound isNCC1(C(C=C2OC)=CC=C2OC)CC1.Cl . This notation provides a way to represent the structure of the compound in a text format.
Scientific Research Applications
Lignin Acidolysis Mechanism
- Study on Acidolysis of Lignin : Explores the mechanism of β-O-4 bond cleavage in lignin acidolysis, using model compounds related to the chemical structure of interest but not directly addressing the specified compound (T. Yokoyama, 2015).
Neurochemistry and Neurotoxicity
- MDMA Neurochemistry and Neurotoxicity : Discusses the effects of MDMA, highlighting its pharmacological profile and neurotoxic potential, which, while chemically related, does not cover the specific compound mentioned (D. Mckenna & Stephen J. Peroutka, 1990).
1-Methylcyclopropene Applications
- 1-Methylcyclopropene Review : Reviews the action, application, and effects of 1-Methylcyclopropene on ethylene inhibition in plants, offering insights into chemical applications in agriculture but not directly relevant to the compound of interest (S. Blankenship & J. Dole, 2003).
Safety and Hazards
properties
IUPAC Name |
[1-(3,4-dimethoxyphenyl)cyclopropyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.ClH/c1-14-10-4-3-9(7-11(10)15-2)12(8-13)5-6-12;/h3-4,7H,5-6,8,13H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMUWTFIFZPHXON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2(CC2)CN)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40672629 |
Source
|
| Record name | 1-[1-(3,4-Dimethoxyphenyl)cyclopropyl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40672629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1208550-10-0 |
Source
|
| Record name | 1-[1-(3,4-Dimethoxyphenyl)cyclopropyl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40672629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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